Cas no 194609-62-6 (3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside)

3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside structure
194609-62-6 structure
Product Name:3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside
CAS No:194609-62-6
MF:C27H30O16
MW:610.517509937286
CID:6717399
Update Time:2024-03-03

3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 3-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]-8-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • 3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside
    • Inchi: 1S/C27H30O16/c1-8-15(32)18(35)20(37)26(39-8)43-25-17(34)14-11(30)6-12(31)23(24(14)41-22(25)9-2-4-10(29)5-3-9)42-27-21(38)19(36)16(33)13(7-28)40-27/h2-6,8,13,15-16,18-21,26-33,35-38H,7H2,1H3
    • InChI Key: ZBCIMVCVGORQFA-UHFFFAOYSA-N
    • SMILES: CC1C(O)C(O)C(O)C(OC2C(=O)C3C(=C(C(=CC=3O)O)OC3C(O)C(O)C(O)C(CO)O3)OC=2C2C=CC(O)=CC=2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 43
  • XLogP3: -1.201
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